Cas no 2648931-36-4 ((2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid)

• Product Name: (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid
• CAS No: 2648931-36-4
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6194879
• PubChem ID: 165568310
• Update Time: 2025-10-13

(2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid
• 2648931-36-4
• (2S,3R)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methoxybutanoic acid
• EN300-1567244

• Inchi： 1S/C26H32N2O6/c1-16(12-13-23(29)28-24(25(30)31)17(2)33-3)14-27-26(32)34-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22,24H,12-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t16?,17-,24+/m1/s1
• InChI Key： PMCCIUXMNAFZKS-CLGWFSLVSA-N
• SMILES： O(C(NCC(C)CCC(N[C@H](C(=O)O)[C@@H](C)OC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 679
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid

Comprehensive Analysis of (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido)-3-methoxybutanoic acid (CAS No. 2648931-36-4)

The compound (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid (CAS No. 2648931-36-4) is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxybutanoic acid moiety, makes it invaluable for constructing complex peptides with high stereochemical purity. Researchers and industry professionals frequently search for terms like "Fmoc-protected amino acids", "peptide coupling reagents", and "chiral building blocks", reflecting its relevance in cutting-edge drug development and bioconjugation.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in mRNA therapeutics and targeted drug delivery systems. This compound’s CAS No. 2648931-36-4 is often associated with queries such as "how to optimize Fmoc deprotection" or "best practices for chiral peptide synthesis", highlighting its technical significance. The Fmoc group ensures selective deprotection under mild conditions, a critical feature for maintaining peptide integrity during solid-phase synthesis. Meanwhile, the (2S,3R) configuration enables precise control over molecular interactions, a hot topic in AI-driven drug discovery platforms.

From an SEO perspective, integrating keywords like "high-purity amino acid derivatives" or "non-toxic peptide linkers" aligns with trending searches in green chemistry and sustainable pharmaceutical manufacturing. Analytical techniques such as HPLC and NMR are essential for verifying the compound’s purity, another frequently searched topic among quality control specialists. Notably, the methoxybutanoic acid segment contributes to improved solubility, addressing common challenges in peptide formulation—a pain point often discussed in forums like ResearchGate or LinkedIn Pharma Groups.

The versatility of CAS No. 2648931-36-4 extends to bioconjugation applications, where its reactive carboxyl group facilitates linkage to antibodies or nanoparticles. This aligns with the booming interest in ADC (antibody-drug conjugates) and theranostic agents. Users also frequently inquire about "scaling up Fmoc-based synthesis" or "cost-effective chiral auxiliaries", underscoring the compound’s industrial scalability. Furthermore, its stability under ambient storage conditions reduces logistical hurdles, a practical advantage highlighted in supplier catalogs and life science blogs.

In conclusion, (2S,3R)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methoxybutanoic acid represents a nexus of innovation in peptide chemistry and precision medicine. By addressing search intent around stereoselective synthesis, Fmoc cleavage protocols, and biocompatible linkers, this overview bridges technical depth with real-world applicability, catering to both academic researchers and industrial R&D teams.